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Compound of Interest

Compound Name: Big gastrin

Cat. No.: B1627793 Get Quote

Introduction

Gastrin is a crucial peptide hormone primarily responsible for stimulating gastric acid secretion

and regulating gastric mucosal growth.[1][2] It exists in several molecular forms, with "Big
gastrin" (G-34) being a 34-amino acid peptide that serves as a major circulating form after

meals, alongside little gastrin (G-17).[1][3] G-34 is synthesized in the G-cells of the stomach's

pyloric antrum and the duodenum.[1] Dysregulation of gastrin levels is associated with

conditions like Zollinger-Ellison syndrome, atrophic gastritis, and certain cancers of the

gastrointestinal tract.[2][4]

Immunohistochemistry (IHC) is a powerful technique for visualizing the distribution and

localization of G-34 within tissue sections. This method allows researchers to identify G-34-

producing cells (G-cells), study their morphology and density, and investigate the expression of

G-34 in both healthy and pathological states.[5] Antibodies specific to gastrin are used to detect

the peptide in formalin-fixed, paraffin-embedded tissues, providing valuable insights into its

physiological and pathological roles.[6][7]

Data Presentation: Quantitative Analysis of Gastrin Expression in Tissues

The following table summarizes quantitative data on gastrin-producing cell density and gastrin

expression in various human gastrointestinal conditions, as determined by

immunohistochemical studies.
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Condition Studied Tissue Type
Key Quantitative
Findings

Reference

Peptic Ulcer Disease Gastric Antrum

G-cell density is

significantly

decreased in the distal

antrum of gastric ulcer

patients compared to

other groups.

[8]

Duodenal Antrum

Duodenal ulcer

patients show a

gradual increase in G-

cell numbers from the

proximal to the distal

end of the antrum.

[9]

Helicobacter pylori

Gastritis
Gastric Antrum

Gastrin-like

immunoreactivity in G-

cells is significantly

increased in the

presence of H. pylori

infection.

[10]

Gastric

Adenocarcinoma

Gastric Carcinoma

Tissue

Gastrin expression

rate was 47.7%

(133/279 cases);

expression was higher

in differentiated vs.

undifferentiated types

(55.1% vs. 43.0%).

[11]

Gastric Carcinoma

Tissue

Gastrin receptor

(CCKBR) expression

rate was 56.5%

(158/279 cases);

expression was

significantly higher in

intestinal vs. diffuse

[11]
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types (75.2% vs.

42.9%).

Colorectal Carcinoma
Colorectal Carcinoma

Tissue

60.3% of carcinoma

tissues were positive

for gastrin expression.

[6]

Adjacent Mucosa

Gastrin expression

was found in 35.1% of

transitional mucosa

and 48.3% of

nontypical dysplasia

mucosa adjacent to

colorectal carcinoma.

[6]

Experimental Protocols
Protocol 1: Immunohistochemical Staining for Big
Gastrin (G-34) in Paraffin-Embedded Tissues
This protocol outlines the procedure for the detection of "Big gastrin" (G-34) in formalin-fixed,

paraffin-embedded (FFPE) tissue sections using the Avidin-Biotin Complex (ABC) method.

I. Materials and Reagents

FFPE tissue sections (4-5 µm thick) on positively charged slides

Xylene or a xylene substitute

Ethanol (100%, 95%, 70%)

Deionized water

Antigen Retrieval Solution (e.g., Citrate Buffer, pH 6.0)

Hydrogen Peroxide (3%)

Blocking Serum (e.g., Normal Goat Serum)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4801935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4801935/
https://www.benchchem.com/product/b1627793?utm_src=pdf-body
https://www.benchchem.com/product/b1627793?utm_src=pdf-body
https://www.benchchem.com/product/b1627793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Antibody: Rabbit anti-human Gastrin polyclonal antibody (Validated for IHC,

recognizing G-34).[7][12] Recommended starting dilution: 1:100 - 1:500.

Biotinylated Secondary Antibody (e.g., Goat anti-rabbit IgG)

Avidin-Biotin Complex (ABC) Reagent

Chromogen Substrate (e.g., DAB - 3,3'-Diaminobenzidine)

Hematoxylin counterstain

Mounting Medium

Phosphate Buffered Saline (PBS), pH 7.4

Positive Control: Normal human stomach (pyloric antrum) tissue.[5][12]

Negative Control: Omission of the primary antibody or use of a non-immune serum of the

same isotype.[6]

II. Procedure

Deparaffinization and Rehydration: a. Immerse slides in xylene for 2 x 5 minutes. b.

Rehydrate through graded ethanol series: 100% (2 x 3 minutes), 95% (1 x 3 minutes), 70%

(1 x 3 minutes). c. Rinse with deionized water for 5 minutes.

Antigen Retrieval: a. Pre-heat Antigen Retrieval Solution in a water bath or steamer to 95-

100°C. b. Immerse slides in the hot solution and incubate for 20-30 minutes. c. Allow slides

to cool at room temperature for 20 minutes. d. Rinse slides with PBS (2 x 5 minutes).

Peroxidase Blocking: a. Incubate sections with 3% Hydrogen Peroxide for 10 minutes to

block endogenous peroxidase activity. b. Rinse slides with PBS (2 x 5 minutes).

Blocking: a. Incubate sections with the blocking serum (e.g., 10% Normal Goat Serum in

PBS) for 30-60 minutes at room temperature in a humidified chamber to prevent non-specific

antibody binding.
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Primary Antibody Incubation: a. Drain the blocking serum from the slides (do not rinse). b.

Apply the diluted primary anti-Gastrin antibody. c. Incubate overnight at 4°C or for 1-2 hours

at room temperature in a humidified chamber.

Secondary Antibody Incubation: a. Rinse slides with PBS (3 x 5 minutes). b. Apply the

biotinylated secondary antibody according to the manufacturer's instructions. c. Incubate for

30-60 minutes at room temperature.

ABC Reagent Incubation: a. Rinse slides with PBS (3 x 5 minutes). b. Apply the pre-formed

ABC reagent. c. Incubate for 30 minutes at room temperature.

Chromogen Development: a. Rinse slides with PBS (3 x 5 minutes). b. Apply the DAB

chromogen substrate solution and monitor the color development under a microscope

(typically 2-10 minutes). Gastrin-positive G-cells will show a brown precipitate in the

cytoplasm.[7] c. Stop the reaction by immersing the slides in deionized water.

Counterstaining: a. Counterstain with Hematoxylin for 30-60 seconds to visualize cell nuclei.

b. "Blue" the sections in running tap water.

Dehydration and Mounting: a. Dehydrate the sections through a graded ethanol series (70%,

95%, 100%). b. Clear in xylene. c. Coverslip using a permanent mounting medium.

III. Interpretation of Results

Positive Staining: A brown, granular cytoplasmic staining in G-cells, typically located in the

gastric antrum.[7]

Negative Staining: Absence of brown staining in the presence of blue nuclear

counterstaining.

Controls: The positive control (stomach) should show appropriate staining in G-cells. The

negative control should show no specific staining.
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Caption: Workflow for Immunohistochemical (IHC) detection of Big gastrin.
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Caption: Simplified signaling pathway of Big gastrin (G-34) via the CCKBR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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